Cas no 97802-53-4 (C16(Plasm) LPC)

• Product Name: C16(Plasm) LPC
• CAS No: 97802-53-4
• MF: C₂₄H₅₀NO₆P
• MW: 479.630669116974
• CID: 2686630
• Update Time: 2025-10-15

C16(Plasm) LPC Chemical and Physical Properties

Names and Identifiers

• 1-O-1’-(Z)-hexadecenyl-2-hydroxy-sn-glycero-3-phosphocholine; PC(O-16:1(1Z)/0:0); PC(16:0p/0:0); 110693
• C16(PLASM) LPC
• C16(Plasm) LPC

• Inchi： 1S/C24H50NO6P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-29-22-24(26)23-31-32(27,28)30-21-19-25(2,3)4/h18,20,24,26H,5-17,19,21-23H2,1-4H3/b20-18-/t24-/m1/s1
• InChI Key： HTZINLFNXLXRBC-CQLBIITFSA-N
• SMILES： O(P([O-])(=O)OCC[N+](C)(C)C)C[C@H](O)CO/C=C\CCCCCCCCCCCCCC

C16(Plasm) LPC Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids 1-(1Z-alkenyl)-glycero-3-phosphocholines

Additional information on C16(Plasm) LPC

C16(Plasm) LPC (CAS No. 97802-53-4): A Comprehensive Overview

The compound C16(Plasm) LPC, also known by its CAS registry number 97802-53-4, has emerged as a significant molecule in the field of biopharmaceuticals and biomaterials. This compound is widely studied for its unique properties and potential applications in drug delivery systems, tissue engineering, and regenerative medicine. In recent years, advancements in nanotechnology and lipid-based formulations have further highlighted the importance of C16(Plasm) LPC as a versatile building block for designing innovative biomaterials.

C16(Plasm) LPC is a type of phospholipid, which forms the structural basis of cell membranes. Its chemical structure consists of a lipid tail and a phosphorylated head group, making it highly compatible with biological systems. The CAS number 97802-53-4 uniquely identifies this compound in scientific databases, ensuring its accurate referencing in research papers and regulatory filings.

One of the most notable features of C16(Plasm) LPC is its ability to self-assemble into various nanostructures, such as liposomes and micelles. These structures are exploited in drug delivery systems due to their capacity to encapsulate and protect therapeutic agents, improving their stability and targeting efficiency. Recent studies have demonstrated that C16(Plasm) LPC-based nanoparticles can effectively deliver drugs to specific tissues, reducing systemic toxicity and enhancing treatment efficacy.

Another area of active research is the use of C16(Plasm) LPC in tissue engineering and regenerative medicine. Its biocompatibility and ability to form scaffolds make it an excellent candidate for promoting cell adhesion, proliferation, and differentiation. For instance, C16(Plasm) LPC has been incorporated into hydrogels and 3D-printed constructs to mimic the extracellular matrix, providing a favorable environment for tissue repair and regeneration.

Recent advancements in lipidomics and molecular modeling have provided deeper insights into the behavior of C16(Plasm) LPC at the cellular level. These studies reveal that C16(Plasm) LPC interacts with cell membranes through specific receptors, modulating signaling pathways and enhancing cellular communication. Such interactions are being explored for their potential in developing new therapies for diseases such as cancer, inflammation, and neurodegenerative disorders.

Moreover, the synthesis of C16(Plasm) LPC has been optimized to achieve higher purity and scalability. Modern chemical processes now allow for the large-scale production of this compound, making it accessible for both research and industrial applications. The CAS number 97802-53-4 serves as a critical identifier in ensuring the quality and consistency of C16(Plasm) LPC across different laboratories and manufacturers.

In conclusion, C16(Plasm) LPC (CAS No. 97802-53-4) represents a powerful tool in the biomedical field with broad applications in drug delivery, tissue engineering, and regenerative medicine. Ongoing research continues to uncover new aspects of its functionality, further solidifying its importance as a key compound in biomaterials science.